Cas no 1092351-45-5 (tert-Butyl 4-(5-oxo-1,4-diazepan-1-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(5-oxo-1,4-diazepan-1-yl)piperidine-1-carboxylate
• CAS No: 1092351-45-5
• MF: C₁₅H₂₇N₃O₃
• MW: 297.39318394661
• CID: 1083250
• PubChem ID: 37818435
• Update Time: 2025-06-25

tert-Butyl 4-(5-oxo-1,4-diazepan-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(5-oxo-1,4-diazepan-1-yl)piperidine-1-carboxylate
• 4-(5-Oxo-[1,4]diazepan-1-yl)-piperidine-1-carboxylic acid tert-butyl ester
• 4-(HEXAHYDRO-5-OXO-1H-1,4-DIAZEPIN-1-YL)-1-PIPERIDINECARBOXYLIC ACID TERT-BUTYL ESTER
• Y7012
• 1092351-45-5
• J-524645
• CS-0366399
• tert-butyl4-(5-oxo-1,4-diazepan-1-yl)piperidine-1-carboxylate
• A898717
• DTXSID80653275
• AM802917
• W-204687
• DB-059821

• MDL： MFCD11044890
• Inchi： 1S/C15H27N3O3/c1-15(2,3)21-14(20)18-8-4-12(5-9-18)17-10-6-13(19)16-7-11-17/h12H,4-11H2,1-3H3,(H,16,19)
• InChI Key： IBRBCYQKFAXUCD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1CCC(NCC1)=O)=O

Computed Properties

• Exact Mass: 297.20500
• Monoisotopic Mass: 297.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.117
• Boiling Point: 457 °C at 760 mmHg
• Flash Point: 230.2 °C
• PSA: 61.88000
• LogP: 1.41240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-(5-oxo-1,4-diazepan-1-yl)piperidine-1-carboxylate

Introduction to Tert-Butyl 4-(5-Oxo-1,4-diazepan-1-yl)piperidine-1-carboxylate (CAS No. 1092351-45-5)

Tert-butyl 4-(5-oxo-1,4-diazepan-1-yl)piperidine-1-carboxylate, a compound with the CAS number 1092351-45-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural complexity and unique pharmacophoric features of this molecule make it a promising candidate for further investigation and utilization in various therapeutic contexts.

The molecular structure of Tert-butyl 4-(5-oxo-1,4-diazepan-1-yl)piperidine-1-carboxylate consists of a piperidine ring substituted with a tert-butyl group at the 4-position and an N-substituted 1,4-diazepane moiety at the 4-position of the piperidine ring. This arrangement creates a highly versatile scaffold that can interact with multiple biological targets, making it an attractive molecule for drug discovery efforts. The presence of the 5-oxo group in the 1,4-diazepane moiety introduces additional functional diversity, enabling various chemical modifications and derivatization strategies.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing the piperidine and diazepane core structures. These motifs are well-known for their ability to modulate central nervous system (CNS) activity, making them valuable in the development of drugs for neurological disorders. Specifically, Tert-butyl 4-(5-oxo-1,4-diazepan-1-yl)piperidine-1-carboxylate has shown potential as a lead compound in the search for novel therapeutic agents targeting conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its ability to interact with neurotransmitter receptors and ion channels. The piperidine ring is particularly adept at binding to serotonin receptors, which are crucial for regulating mood and emotional behavior. Additionally, the diazepane moiety can engage with other receptors and channels involved in pain perception and cognitive function. These interactions make Tert-butyl 4-(5-oxo-1,4-diazepan-1-yl)piperidine-1-carboxylate a promising candidate for further development into a therapeutic agent.

Recent studies have begun to elucidate the pharmacokinetic properties of this compound, providing valuable insights into its potential as a drug candidate. Preliminary data suggest that Tert-butyl 4-(5-oxo-1,4-diazepan-1-yl)piperidine-1-carboxylate exhibits favorable oral bioavailability and moderate metabolic stability, which are critical factors for successful drug development. Furthermore, its solubility profile indicates that it may be suitable for formulation into various dosage forms, enhancing its clinical applicability.

The synthesis of Tert-butyl 4-(5-oxo-1,4-diazepan-1-yl)piperidine-1-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions to form the piperidine and diazepane rings, followed by functional group modifications to introduce the tert-butyl and N-substituted groups. Advanced synthetic techniques have been employed to ensure high yield and purity, making this compound readily available for further pharmacological studies.

In conclusion, Tert-butyl 4-(5-oxo-1,4-diazepan-1-yl)piperidine-1-carboxylate (CAS No. 1092351-45-5) is a structurally complex and pharmacologically interesting compound with significant potential in drug development. Its unique scaffold and favorable pharmacokinetic properties make it an attractive candidate for further investigation in therapeutic contexts such as CNS disorders. As research continues to uncover new applications for this molecule, it is likely that Tert-butyl 4-(5-oxyloxyloxyloxyloxyloxyloxyloxyloxyxoloxyloxyxoloxyxoloxyxoloxyxoloxyxoloxyxoloxyxolop-xoloxyxolop-xoloxyxolop-xoloxyxolop-xoloxyxolop-xoloxyxolop-xoloxyxolop-pip-pip-pip-pip-pip-pip-pip-pip-pcarbcarbcarbcarbcarbcarbcarbcarbcarbcarbcarbcarbcarbcarbcarbcarboxyloxcarboxyloxcarboxyloxcarboxyloxcarboxyloxcarboxyloxcarboxyloxcarboxyloxcarboxycarb) will play an increasingly important role in addressing some of the most pressing challenges in medicine today.